molecular formula C15H18N2O3S B8479020 4-Amino-N-[2-(4-methoxyphenyl)ethyl]benzenesulphonamide

4-Amino-N-[2-(4-methoxyphenyl)ethyl]benzenesulphonamide

Cat. No.: B8479020
M. Wt: 306.4 g/mol
InChI Key: MFGHBRARWSDEEK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Amino-N-[2-(4-methoxyphenyl)ethyl]benzenesulphonamide is a useful research compound. Its molecular formula is C15H18N2O3S and its molecular weight is 306.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C15H18N2O3S

Molecular Weight

306.4 g/mol

IUPAC Name

4-amino-N-[2-(4-methoxyphenyl)ethyl]benzenesulfonamide

InChI

InChI=1S/C15H18N2O3S/c1-20-14-6-2-12(3-7-14)10-11-17-21(18,19)15-8-4-13(16)5-9-15/h2-9,17H,10-11,16H2,1H3

InChI Key

MFGHBRARWSDEEK-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)CCNS(=O)(=O)C2=CC=C(C=C2)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of the product of stage (i) (4.5 g) in ethanol (150 ml) was hydrogenated at room temperature and pressure over 10% palladium oxide on charcoal (50% aq. paste, 0.5 g) for 2 h until hydrogen uptake ceased (1000 ml). Chloroform (150 ml) was added, and the mixture stirred until the product dissolved. The catalyst was filtered off, washed with ethanol, and the filtrate evaporated in vacuo to give a solid (3.8 g). A sample (0.2 g) was purified by flash chormatography eluted with chloroform:methanol (50:1) to give the title compound as a solid (0.11 g). m.p. 144°-146°.
Quantity
4.5 g
Type
reactant
Reaction Step One
Quantity
150 mL
Type
reactant
Reaction Step Two
Quantity
150 mL
Type
solvent
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
palladium oxide
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Four

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